molecular formula C11H9NO4 B8304443 4,7-Dimethyl-2-nitro-indane-1,3-dione

4,7-Dimethyl-2-nitro-indane-1,3-dione

Cat. No.: B8304443
M. Wt: 219.19 g/mol
InChI Key: NFYGSTXIQUVQNX-UHFFFAOYSA-N
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Description

4,7-Dimethyl-2-nitro-indane-1,3-dione is a useful research compound. Its molecular formula is C11H9NO4 and its molecular weight is 219.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9NO4

Molecular Weight

219.19 g/mol

IUPAC Name

4,7-dimethyl-2-nitroindene-1,3-dione

InChI

InChI=1S/C11H9NO4/c1-5-3-4-6(2)8-7(5)10(13)9(11(8)14)12(15)16/h3-4,9H,1-2H3

InChI Key

NFYGSTXIQUVQNX-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=O)C(C(=O)C2=C(C=C1)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,7-Dimethyl indane-1,3-dione (0.52 g; 0.003 mole) in dry ether (5 ml) was nitrated with fuming nitric acid (1.0 ml) as described in Example 12 to give 4,7-dimethyl-2-nitro-indane-1,3-dione, m.p. (water, hydrochloric acid) 108°-110°C, (Found: C, 60.07; H, 4.20; N, 6.29; C11H9NO4 requires: C, 60.28; H, 4.14; N, 6.39%).
Quantity
0.52 g
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reactant
Reaction Step One
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1 mL
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reactant
Reaction Step Two
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5 mL
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solvent
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